Cas no 1177737-07-3 (N-(3,5-dimethylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride)

• Product Name: N-(3,5-dimethylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride
• CAS No: 1177737-07-3
• MF: C₁₉H₂₇ClN₆O₂
• MW: 406.909682512283
• CID: 5473716
• PubChem ID: 18580232
• Update Time: 2025-05-18

N-(3,5-dimethylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• MLS001167900
• N-(3,5-DIMETHYLPHENYL)-4,6-BIS(MORPHOLIN-4-YL)-1,3,5-TRIAZIN-2-AMINE HYDROCHLORIDE
• 1177737-07-3
• F2704-0033
• N-(3,5-dimethylphenyl)-4,6-dimorpholin-4-yl-1,3,5-triazin-2-amine;hydrochloride
• AKOS016395525
• C19H27ClN6O2
• N-(3,5-dimethylphenyl)-4,6-dimorpholino-1,3,5-triazin-2-amine hydrochloride
• SMR000641768
• N-(3,5-dimethylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride

• Inchi： 1S/C19H26N6O2.ClH/c1-14-11-15(2)13-16(12-14)20-17-21-18(24-3-7-26-8-4-24)23-19(22-17)25-5-9-27-10-6-25;/h11-13H,3-10H2,1-2H3,(H,20,21,22,23);1H
• InChI Key： OBHWADMVFCWULI-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(C2N=C(NC3C=C(C)C=C(C)C=3)N=C(N=2)N2CCOCC2)CC1

Computed Properties

• Exact Mass: 406.1884018g/mol
• Monoisotopic Mass: 406.1884018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų

Additional information on N-(3,5-dimethylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride

N-(3,5-Dimethylphenyl)-4,6-Bis(Morpholin-4-Yl)-1,3,5-Triazin-2-Amine Hydrochloride: A Comprehensive Overview

N-(3,5-Dimethylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride, identified by the CAS number 1177737-07-3, is a highly specialized compound with significant applications in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique chemical structure and versatile functional groups. The molecule features a triazine ring system with morpholine substituents at positions 4 and 6, and a N-(3,5-dimethylphenyl) group at position 2. This configuration imparts the compound with unique electronic properties and reactivity.

The synthesis of N-(3,5-dimethylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride involves a multi-step process that typically begins with the preparation of the triazine core. Recent advancements in synthetic methodologies have enabled the efficient construction of this complex structure using microwave-assisted synthesis and catalytic systems. The hydrochloride salt form is particularly advantageous for its enhanced solubility in aqueous media and stability under physiological conditions.

Recent studies have highlighted the potential of this compound as a precursor for advanced materials such as metal-free organic semiconductors. Its ability to undergo post-synthetic modifications has made it a valuable building block in the development of functional materials. For instance, researchers have explored its use in constructing two-dimensional covalent organic frameworks (COFs) with tailored electronic properties. These frameworks exhibit exceptional stability and conductivity, making them promising candidates for applications in flexible electronics and energy storage devices.

In the pharmaceutical sector, CAS No. 1177737-07-3 has shown potential as an intermediate in drug discovery programs targeting neurodegenerative diseases. Its morpholine substituents contribute to improved pharmacokinetic profiles by enhancing membrane permeability and bioavailability. Additionally, the compound's triazine ring system provides a platform for further functionalization to target specific biological pathways.

Recent collaborative efforts between academic institutions and industry partners have focused on optimizing the scalability of this compound's synthesis. Green chemistry principles are being integrated into production processes to minimize environmental impact while maintaining high yields. This approach aligns with global trends toward sustainable chemical manufacturing.

In conclusion, N-(3,5-dimethylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical architecture and tunable properties make it an invaluable tool for advancing both fundamental research and industrial innovation.